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Compound of Interest

Compound Name:
2,7-Naphthalenedisulfonic acid, 3-

amino-5-hydroxy-

CAS No.: 90-40-4

Cat. No.: B1583408

Get Quote

Executive Summary
This guide provides a technical analysis comparing Gamma Acid (7-Amino-1-naphthol-3-

sulfonic acid) and 2R Acid (2-Amino-8-naphthol-3,6-disulfonic acid). While both are

naphthalene-based "ambident" coupling components used in the synthesis of high-

performance azo dyes, their utility diverges significantly based on their sulfonation patterns.

Gamma Acid is a monosulfonic acid, valued for its ability to produce deep shades (reds,

violets, browns) with high substantivity to cellulosic fibers.

2R Acid is a disulfonic acid, offering superior solubility and bathochromic (red-shifting)

effects, often used for brighter, bluer-toned dyes with enhanced leveling properties.

Chemical Identity & Structural Analysis
The fundamental difference lies in the degree of sulfonation and the relative positioning of the

amino (-NH₂) and hydroxyl (-OH) auxochromes. This structural variance dictates their solubility,

pKa, and coupling selectivity.
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Feature Gamma Acid 2R Acid (RR Acid)

IUPAC Name
7-Amino-1-naphthol-3-sulfonic

acid

2-Amino-8-naphthol-3,6-

disulfonic acid

CAS Number 90-51-7 90-40-4

Molecular Formula C₁₀H₉NO₄S C₁₀H₉NO₇S₂

Molecular Weight 239.25 g/mol 319.31 g/mol

Solubility (Water) Moderate (increases in alkali)
High (due to two -SO₃H

groups)

Acidity (Function) Monobasic Acid Dibasic Acid

Primary Application
Direct, Acid, and Reactive

Dyes (Reds/Blacks)

Acid and Reactive Dyes (Bright

Bluish-Reds)

Note on Nomenclature: "Gamma Acid" in this context refers strictly to the naphthalene dye

intermediate, not the neurotransmitter Gamma-aminobutyric acid (GABA).

Synthesis Pathways & Provenance
Understanding the synthetic lineage is crucial for assessing impurity profiles (e.g., isomeric

byproducts). Both are derived from naphthalene sulfonation but diverge at the amination and

fusion stages.

Gamma Acid is typically synthesized via the Bucherer reaction followed by caustic fusion,

starting from Beta-Naphthol derivatives. 2R Acid is derived from the polysulfonation of 2-

naphthylamine (via Amino G Acid precursors) or direct fusion of 2-naphthylamine-3,6,8-

trisulfonic acid.
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Figure 1: Comparative synthesis pathways showing the divergence from naphthalene

precursors.

Reactivity & Coupling Performance
Both intermediates are Ambident Nucleophiles, meaning they can couple with diazonium salts

at different positions depending on the pH of the reaction medium. This "pH switch" is the core

mechanism exploited in double-coupling strategies to create complex disazo dyes.

Mechanism of Selectivity
Acidic Medium (pH 3–5): The amino group (-NH₂) activates the ring. Coupling occurs ortho to

the amino group.

Alkaline Medium (pH 8–9): The hydroxyl group (-OH) ionizes to a phenoxide (-O⁻), which is

a stronger activator. Coupling occurs ortho to the hydroxyl group.

Comparison of Coupling Sites
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Intermediate
Acidic Coupling Site

(Ortho to -NH₂)
Alkaline Coupling

Site (Ortho to -OH)
Performance Note

Gamma Acid
Position 8 (Peri to -

OH)
Position 2

Acid coupling at pos 8

is sterically hindered

but possible; Alkaline

coupling at pos 2 is

rapid and standard.

2R Acid Position 1 Position 7

The presence of

sulfonic groups at 3

and 6 directs coupling

strictly to 1 (acid) and

7 (alkaline),

minimizing side

reactions.

Impact on Color: The extra sulfonic acid group in 2R Acid at position 6 acts as an auxochrome

that causes a bathochromic shift (red shift), resulting in brighter, bluer shades compared to the

duller, red-violet tones of Gamma Acid derivatives.

Experimental Protocol: The "Dual-Mode" Selectivity
Test
To validate the quality and isomeric purity of these intermediates, we employ a self-validating

"Dual-Mode" coupling protocol. This confirms the intermediate's ability to direct coupling based

on pH, a critical requirement for manufacturing disazo dyes.

Objective: Verify the structural integrity of Gamma/2R acid by synthesizing two distinct

monoazo dyes from the same starting materials using pH control.

Reagents:
Diazo Component: 4-Nitroaniline (0.1 mol)

Coupler: Gamma Acid OR 2R Acid (0.1 mol)
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Reagents: Sodium Nitrite, HCl, Sodium Carbonate, Sodium Acetate.

Workflow:
Diazotization (Standard):

Dissolve 4-Nitroaniline in HCl/Water. Cool to 0–5°C.[1][2]

Add NaNO₂ solution dropwise until starch-iodide paper turns blue. Destroy excess nitrite

with sulfamic acid.

Pathway A: Acid Coupling (Amino-Directed)

Dissolve Coupler (Gamma or 2R) in water at neutral pH.

Add Sodium Acetate to buffer pH to 4.0–5.0.

Add Diazonium salt solution slowly at 0–5°C.

Result: Dye precipitates. This confirms the Amino group activity.

Pathway B: Alkaline Coupling (Hydroxy-Directed)

Dissolve Coupler in water containing Sodium Carbonate (pH 8.5–9.5).

Add Diazonium salt solution slowly at 0–5°C.

Result: Soluble dye forms (usually different color). This confirms the Hydroxyl group

activity.

Validation (TLC/HPLC):

Run both products on TLC (Silica gel, n-Butanol:Acetic Acid:Water).

Success Criteria: The Rf values and spot colors must differ significantly between Pathway

A and Pathway B. If they are identical, the intermediate has lost its selectivity or is impure.
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Figure 2: Experimental workflow for validating the pH-dependent coupling selectivity.

Conclusion & Recommendations
For drug development professionals and dye chemists:

Select Gamma Acid when the target molecule requires high fiber affinity (substantivity) and

muted, deep red/violet chromophores. It is the workhorse for "developed" dyes (azoics).

Select 2R Acid when water solubility is paramount or when a hypsochromic shift (relative to

H-acid) or bathochromic shift (relative to Gamma acid) is required for bright, bluish-red

shades. Its disulfonic nature makes it less substantive but easier to level.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1583408/docs?utm_src=pdf-body-img#difference-between-gamma-acid-and-2r-acid-intermediates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emco Dyestuff Pvt Ltd. (n.d.). 2R Acid | Sulpho Gamma Acid Product Specification.

Retrieved from [Link]

PubChem. (n.d.). Compound Summary: 7-Amino-1-naphthol-3-sulfonic acid (Gamma Acid).

National Library of Medicine. Retrieved from [Link]

Hunger, K. (2003). Industrial Dyes: Chemistry, Properties, Applications. Wiley-VCH.
(Standard reference for coupling mechanisms).

Himalaya Chemicals. (n.d.). Gamma Acid Technical Data Sheet. Retrieved from [Link]

United States International Trade Commission. (1968). Synthetic Organic Chemicals: United

States Production and Sales. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1583408?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

